Cas no 2763903-31-5 (4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one)

• Product Name: 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one
• CAS No: 2763903-31-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5680297
• PubChem ID: 165985475
• Update Time: 2025-05-20

4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 2763903-31-5
• EN300-26672971
• 4-(1-amino-2-methylpropan-2-yl)oxolan-3-one
• 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one

• Inchi： 1S/C8H15NO2/c1-8(2,5-9)6-3-11-4-7(6)10/h6H,3-5,9H2,1-2H3
• InChI Key： YWXJDHBHXFKXRF-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C(C)(C)CN)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one

Research Brief on 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one (CAS: 2763903-31-5): Recent Advances and Applications

The compound 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one (CAS: 2763903-31-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its oxolane (tetrahydrofuran) ring and amino-functionalized side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, particularly in targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one, highlighting its efficient production via a multi-step process involving asymmetric catalysis. The researchers emphasized the compound's high enantiomeric purity, which is critical for its biological activity. The study also reported its role as a key intermediate in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators, suggesting potential applications in treating anxiety and epilepsy.

Further investigations into the biological activity of 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one have revealed its inhibitory effects on bacterial biofilms. A 2024 paper in ACS Infectious Diseases demonstrated that derivatives of this compound exhibit potent activity against Pseudomonas aeruginosa and Staphylococcus aureus, two pathogens notorious for antibiotic resistance. The study proposed that the compound's mechanism of action involves disruption of quorum sensing, a critical communication system for bacterial virulence.

In addition to its antimicrobial properties, 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one has been investigated for its neuroprotective effects. A preclinical study published in Neuropharmacology (2024) reported that the compound reduces oxidative stress and inflammation in neuronal cells, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers attributed these effects to the molecule's ability to modulate the Nrf2-ARE pathway, a key regulator of cellular defense mechanisms.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one. Recent computational studies have employed molecular docking and dynamics simulations to predict its binding affinities with various biological targets, paving the way for structure-activity relationship (SAR) analyses. These efforts aim to enhance the compound's bioavailability and reduce potential off-target effects.

In conclusion, 4-(1-Amino-2-methylpropan-2-yl)oxolan-3-one (CAS: 2763903-31-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. Future studies should focus on clinical translation, addressing challenges related to formulation and delivery to fully realize its medical benefits.